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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dehydronitrosonisoldipine, a significant derivative of the calcium channel blocker

Nisoldipine, has emerged as a molecule of interest in neurodegenerative disease research. It

functions as an irreversible and cell-permeant inhibitor of Sterile Alpha and TIR Motif-containing

1 (SARM1), playing a role in blocking SARM1 activation. This document provides a detailed

protocol for the synthesis of Dehydronitrosonisoldipine via photochemical transformation of

Nisoldipine. The protocol outlines the reaction setup, purification methods, and characterization

of the final product. The synthesis relies on the UV-induced intramolecular cyclization of

Nisoldipine, leading to the formation of Dehydronitrosonisoldipine. This process involves the

aromatization of the dihydropyridine ring and the reduction of the nitro group to a nitroso group.

Introduction
Nisoldipine, a dihydropyridine calcium channel blocker, is known to undergo photodegradation

upon exposure to light. One of the major products of this degradation is

Dehydronitrosonisoldipine, also referred to as the 4-(2-nitrosophenyl) pyridine analog of

Nisoldipine. This transformation involves a complex photochemical process resulting in the

aromatization of the dihydropyridine ring and the simultaneous reduction of the ortho-nitro

group to a nitroso functionality. For research purposes, a controlled and reproducible method

for the synthesis of Dehydronitrosonisoldipine is essential. This protocol details a laboratory-
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scale photochemical synthesis, purification, and characterization of

Dehydronitrosonisoldipine from Nisoldipine.

Chemical Reaction
The synthesis of Dehydronitrosonisoldipine from Nisoldipine is a photochemical reaction.

The dihydropyridine ring of Nisoldipine is oxidized to a pyridine ring, and the nitro group at the

ortho position of the phenyl ring is reduced to a nitroso group.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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